Cas no 10362-82-0 (a-Methylstyrene-d10)

• Product name: a-Methylstyrene-d10
• CAS No: 10362-82-0
• MF: C₉H₁₀
• MW: 128.237319469452
• CID: 118557
• PubChem ID: 92043951

a-Methylstyrene-d10 Chemical and Physical Properties

Names and Identifiers

• Styrene-b,b,2,3,4,5,6-d7, a-methyl-d3- (8CI)
• α-Methylstyrene-D10
• ALPHA-METHYLSTYRENE-D10
• D98608
• 10362-82-0
• 1,2,3,4,5-pentadeuterio-6-(1,1,3,3,3-pentadeuterioprop-1-en-2-yl)benzene
• 1-[(1,1,3,3,3-?H?)prop-1-en-2-yl](?H?)benzene
• a-Methylstyrene-d10

• Inchi： InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3/i1D2,2D3,3D,4D,5D,6D,7D
• InChI Key： XYLMUPLGERFSHI-PWOCOICVSA-N
• SMILES： [2H]/C(=C(\C1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])/C([2H])([2H])[2H])/[2H]

Computed Properties

• Exact Mass: 138.2037
• Monoisotopic Mass: 128.141017778g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on a-Methylstyrene-d10

Chemical Profile of a-Methylstyrene-d10 (CAS No. 10362-82-0)

a-Methylstyrene-d10, with the chemical identifier CAS No. 10362-82-0, is a deuterated derivative of a-methylstyrene, a compound that has garnered significant attention in the field of organic synthesis and material science. This isotope-labeled compound is particularly valuable for research applications where precise molecular identification and controlled reactivity are essential.

The molecular structure of a-Methylstyrene-d10 consists of a phenyl ring substituted with a methyl group and an ethylene double bond, where one of the hydrogen atoms in the double bond has been replaced by a deuterium atom. This modification not only provides a means to track the compound in various chemical reactions but also enhances its stability under certain conditions, making it an ideal candidate for studying reaction mechanisms and kinetic processes.

In recent years, the use of deuterated compounds like a-Methylstyrene-d10 has seen a surge in academic and industrial research. One of the primary reasons for this increased interest is their utility in nuclear magnetic resonance (NMR) spectroscopy, which allows for high-resolution structural elucidation and dynamic studies. The deuterium label provides a distinct signal that can be easily differentiated from other hydrogen environments in complex molecules, thereby facilitating detailed structural analysis.

Moreover, a-Methylstyrene-d10 has found applications in the development of new materials, particularly in polymer chemistry. The incorporation of deuterium atoms into polymers can alter their physical properties, such as glass transition temperature and thermal stability, making them suitable for specialized applications. Researchers are exploring how these modifications can lead to the creation of advanced materials with tailored functionalities.

Recent studies have also highlighted the role of a-Methylstyrene-d10 in catalytic processes. The deuterium label can serve as a probe to study the interaction between catalysts and substrates, providing insights into reaction pathways and intermediate species. This information is crucial for optimizing catalytic systems, improving yield, and reducing unwanted byproducts.

The pharmaceutical industry has also shown interest in a-Methylstyrene-d10 due to its potential as an intermediate in drug synthesis. Deuterated compounds are increasingly being used in medicinal chemistry to develop drugs with improved metabolic stability and reduced side effects. For instance, replacing hydrogen atoms with deuterium can slow down metabolic degradation, extending the drug's half-life and enhancing its efficacy.

In addition to these applications, a-Methylstyrene-d10 is being utilized in environmental science for studying pollutant degradation and transformation processes. The unique isotopic signature allows researchers to track the fate of pollutants in ecosystems, aiding in the development of more effective environmental monitoring and remediation strategies.

The synthesis of a-Methylstyrene-d10 involves carefully controlled reactions to ensure high isotopic purity. Advanced techniques such as deuterium exchange reactions and isotopic labeling methods are employed to achieve this goal. These synthetic approaches require precise control over reaction conditions to minimize isotopic contamination and ensure the desired product quality.

The handling and storage of a-Methylstyrene-d10 require adherence to strict safety protocols to maintain its integrity. Since it is a specialized chemical product, it should be stored in inert atmospheres and protected from moisture and light to prevent degradation. Proper labeling and documentation are also essential to ensure safe handling throughout its lifecycle.

The market for isotopically labeled compounds like a-Methylstyrene-d10 is expected to grow steadily as demand for high-purity chemicals increases across various industries. Innovations in synthetic chemistry and analytical techniques continue to expand the applications of these compounds, opening new avenues for research and development.

In conclusion, a-Methylstyrene-d10 (CAS No. 10362-82-0) is a versatile compound with significant potential in multiple scientific fields. Its unique properties make it an invaluable tool for researchers studying reaction mechanisms, material science, pharmaceuticals, and environmental chemistry. As our understanding of isotopic labeling continues to evolve, the applications of such compounds will undoubtedly expand even further.